![molecular formula C5H11N5 B3384997 1-Tert-butyltetrazol-5-amine CAS No. 59772-93-9](/img/structure/B3384997.png)
1-Tert-butyltetrazol-5-amine
Overview
Description
1-Tert-butyltetrazol-5-amine (TBA) is a nitrogen-rich, low-toxicity organic compound with a wide range of potential applications in scientific research and industry. It has a molecular weight of 141.18 g/mol .
Synthesis Analysis
The synthesis of 1-Tert-butyltetrazol-5-amine involves complex chemical reactions. For instance, the acid-catalyzed cyclization reaction of sodium dicyanamide and sodium azide in the ratio of 1:2 afforded 5,5′-bis (1H-tetrazolyl)amine (H2bta, 2) in high yield (88%) as the monohydrate . Another method involves a zinc bromide-catalyzed synthesis of 5-substituted tetrazoles via DNA-conjugated nitriles using sodium azide .Molecular Structure Analysis
The molecular structure of 1-Tert-butyltetrazol-5-amine can be analyzed using various tools such as a structural formula editor and a 3D model viewer . The molecular formula of this compound is C5H11N5 .Chemical Reactions Analysis
The pyrolysis process of 1-Tert-butyltetrazol-5-amine is complex, involving three main mass loss stages . After the removal of crystal water in the molecule, the thermal decomposition mechanism was investigated by condensed-phase thermolysis by multiple mode calorimetry (MMC) assisted by SEM, FTIR, and XPS .Physical And Chemical Properties Analysis
1-Tert-butyltetrazol-5-amine has a density of 1.29g/cm3 and a boiling point of 274.1ºC at 760 mmHg . The melting point is not available . Amines, in general, have simple physical properties such as solubility and boiling points .Scientific Research Applications
Asymmetric Synthesis of Amines
1-Tert-butyltetrazol-5-amine has applications in the asymmetric synthesis of amines. It is used as a precursor for various synthetic methods. For instance, N-tert-butanesulfinyl imines, derived from tert-butanesulfinamide, are highly versatile intermediates for asymmetric amine synthesis. They are effective in synthesizing a wide range of enantioenriched amines, such as alpha-branched amines, amino acids, and amino alcohols, showcasing the utility of 1-tert-butyltetrazol-5-amine derivatives in medicinal chemistry and drug synthesis (Ellman, Owens, & Tang, 2002).
Coordination Chemistry and Anticancer Activity
This compound also plays a role in coordination chemistry. 5-Amino-1,3-di-tert-butyl-2H-tetrazol-1-ium and its derivatives have been synthesized and used to create complexes with copper(II) chloride. These complexes have been analyzed for their crystal structure, indicating potential applications in materials science. Moreover, they demonstrate promising antitumor activities, which could be crucial for the development of new anticancer drugs (Voitekhovich et al., 2014).
Synthesis of Novel Compounds
1-Tert-butyltetrazol-5-amine is involved in the synthesis of novel compounds with potential biological activities. For example, its derivatives have been used to synthesize compounds with significant antitumor activity. These synthesized compounds exhibit a broad range of applications in the field of drug discovery and development (叶姣 et al., 2015).
Development of Catalysis and Reaction Mechanisms
The compound is crucial in the development of catalysis and understanding reaction mechanisms. Potassium tert-butoxide promoted intramolecular arylation via a radical pathway involving aryl ethers, amines, and amides, underlining its importance in synthetic organic chemistry (Roman, Takahashi, & Charette, 2011).
Mesoionic Compounds and Quantum Chemical Calculations
1-Tert-butyltetrazol-5-amine is instrumental in preparing mesoionic compounds, which have unique properties and applications. These compounds have been synthesized and characterized, offering insights into their reactivity and structural features through quantum-chemical calculations. Such studies contribute to the understanding of mesoionic compounds and their potential applications in various fields, including materials science and pharmaceuticals (Budevich et al., 2020)
Safety and Hazards
properties
IUPAC Name |
1-tert-butyltetrazol-5-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N5/c1-5(2,3)10-4(6)7-8-9-10/h1-3H3,(H2,6,7,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJBIEXNUZHJZSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=NN=N1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30314344 | |
Record name | 1-tert-butyltetrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30314344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Tert-butyltetrazol-5-amine | |
CAS RN |
59772-93-9 | |
Record name | NSC282097 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=282097 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-tert-butyltetrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30314344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.